Cas no 68745-44-8 (8-hydroxyadenosine 5'-triphosphate)

• Product Name: 8-hydroxyadenosine 5'-triphosphate
• CAS No: 68745-44-8
• MF: C₁₀H₁₆N₅O₁₄P₃
• MW: 523.180424690247
• CID: 971948
• PubChem ID: 129627
• Update Time: 2025-04-19

8-hydroxyadenosine 5'-triphosphate Chemical and Physical Properties

Names and Identifiers

• 8-hydroxyadenosine 5'-triphosphate
• [[(2R,3S,4R,5R)-5-(6-amino-8-oxo-7H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• SCHEMBL15794730
• 68745-44-8
• CHEMBL4449132
• CHEBI:189101
• 8-hydroxyadenosine-5'-triphosphate
• 8-oxo-ATP
• H6Y
• 8-Oxo-Adenosine-5'-Triphosphate
• 8-oxoadenosine-5'-triphosphate
• 8-oxo-8-hydroadenosine 5'-(tetrahydrogen triphosphate)
• Adenosine 5'-(tetrahydrogen triphosphate), 7,8-dihydro-8-oxo-
• Q27461010
• 6-Amino-9-[5-O-(hydroxy{[hydroxy(phosphonooxy)phosphoryl]oxy}phosphoryl)pentofuranosyl]-9H-purin-8-ol
• 8-hydroxyadenosine 5'-(tetrahydrogen triphosphate)
• CHEBI:189100
• DTXSID20988452

• Inchi： 1S/C10H16N5O14P3/c11-7-4-8(13-2-12-7)15(10(18)14-4)9-6(17)5(16)3(27-9)1-26-31(22,23)29-32(24,25)28-30(19,20)21/h2-3,5-6,9,16-17H,1H2,(H,14,18)(H,22,23)(H,24,25)(H2,11,12,13)(H2,19,20,21)/t3-,5-,6-,9-/m1/s1
• InChI Key： CAIHKAFUTAIAPY-UUOKFMHZSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C(NC3C(N)=NC=NC2=3)=O)O1)O)O

Computed Properties

• Exact Mass: 522.99078
• Monoisotopic Mass: 522.99066119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 872
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.3
• Topological Polar Surface Area: 294Ų

Experimental Properties

• PSA: 293.65